

Technical Support Center: Enhancing Membrane Permeability of Isonicotinamides

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *N*-(1,1-dimethylpropyl)isonicotinamide

Cat. No.: B4600998

[Get Quote](#)

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of improving the membrane permeability of isonicotinamides. Our focus is on providing scientifically grounded strategies and practical, field-proven insights to advance your research.

I. Troubleshooting Guide: Overcoming Common Permeability Hurdles

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, offering explanations for the underlying causes and actionable solutions.

Q1: My isonicotinamide analog shows high aqueous solubility but consistently low permeability in our

PAMPA assay. What's the likely cause and how can I improve it?

A1: This is a classic characteristic of a Biopharmaceutics Classification System (BCS) Class III compound: high solubility, low permeability.[1][2] The high aqueous solubility of your isonicotinamide analog is likely due to its polar functional groups, which are favorable for interacting with water but hinder its ability to partition into and diffuse across the lipophilic cell membrane. The Parallel Artificial Membrane Permeability Assay (PAMPA) primarily measures passive diffusion, so low permeability in this assay strongly suggests poor lipophilicity is the root cause.[3][4][5]

Causality and Recommended Actions:

- **Increase Lipophilicity:** The key is to increase the compound's "fat-loving" nature.[6] A common strategy is to introduce lipophilic functional groups to the isonicotinamide scaffold. However, this must be balanced to avoid significantly decreasing aqueous solubility, which could create new formulation challenges.
- **Prodrug Approach:** A more sophisticated strategy is to temporarily mask the polar functional groups with lipophilic moieties.[7][8] These "prodrugs" are designed to be more membrane-permeable. Once inside the cell, cellular enzymes cleave the masking groups, releasing the active parent drug.[8][9] For example, esterification of a carboxylic acid group can significantly improve membrane transit.[8]

Q2: I've synthesized a series of isonicotinamide derivatives with varying lipophilicity. While the most lipophilic analog showed improved PAMPA permeability, it failed in our Caco-2 assay. Why the discrepancy?

A2: This discrepancy between PAMPA and Caco-2 assay results often points to the involvement of active transport mechanisms, specifically efflux pumps.[5][10] The Caco-2 cell line is a well-established in vitro model of the human small intestinal mucosa and expresses a variety of transporters, including efflux pumps like P-glycoprotein (P-gp).[10][11][12]

- PAMPA vs. Caco-2: PAMPA is a cell-free model that only assesses passive diffusion.[3][5] In contrast, Caco-2 assays can evaluate passive diffusion, active uptake, and active efflux.[4][10] If your compound is a substrate for an efflux pump, it will be actively transported out of the Caco-2 cells, resulting in low apparent permeability, even if its passive diffusion potential is high.[5][10]

Experimental Validation and Solutions:

- Bidirectional Caco-2 Assay: To confirm efflux, perform a bidirectional Caco-2 assay, measuring permeability in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.[10] A B-A/A-B efflux ratio greater than 2 is a strong indicator that your compound is a substrate for an efflux pump.
- Caco-2 Assay with an Efflux Pump Inhibitor: Conduct the Caco-2 assay in the presence of a known P-gp inhibitor, such as verapamil.[10] A significant increase in A-B permeability in the presence of the inhibitor confirms that your compound is a P-gp substrate.
- Structural Modification: If efflux is confirmed, consider structural modifications to your isonicotinamide analog to reduce its affinity for the efflux pump. This can be a challenging but necessary step in optimizing your compound for in vivo efficacy.

Q3: We are considering a prodrug strategy for our lead isonicotinamide. What are the critical design considerations to ensure successful intracellular delivery?

A3: A successful prodrug strategy hinges on a delicate balance of properties. The ideal prodrug must be sufficiently lipophilic to cross the cell membrane, stable enough in the extracellular environment to reach the target cell, and efficiently cleaved by intracellular enzymes to release the active drug.

Key Design Pillars:

- Linker Chemistry: The choice of the linker connecting the promoiety to the parent drug is critical. It must be stable in the gastrointestinal tract and bloodstream but readily cleaved by intracellular enzymes (e.g., esterases, phosphatases).[8]

- **Promoieties Selection:** The promoiety should effectively mask the polar group and increase lipophilicity. However, it should not be so large or lipophilic that it dramatically reduces aqueous solubility or introduces new metabolic liabilities.
- **Enzymatic Bioactivation:** Ensure that the necessary activating enzymes are present and active in the target cells or tissues. A double-targeted prodrug approach can even be employed to leverage specific transporters for uptake and intracellular enzymes for activation.[\[13\]](#)

Q4: Our attempts to improve permeability by increasing lipophilicity have led to poor aqueous solubility. What formulation strategies can we employ to overcome this?

A4: This is a common trade-off in drug development. When a compound becomes too lipophilic, it may precipitate out of solution before it can be absorbed. Several formulation strategies can address this challenge.

Formulation Approaches:

- **Nanotechnology:** Encapsulating your lipophilic isonicotinamide derivative in nanoparticles, such as solid lipid nanoparticles or polymeric nanoemulsions, can improve its solubility and dissolution rate.[\[1\]](#)[\[14\]](#) These formulations can also protect the drug from degradation and facilitate its transport across the intestinal epithelium.[\[14\]](#)
- **Self-Emulsifying Drug Delivery Systems (SEDDES):** SEDDS are isotropic mixtures of oils, surfactants, and cosolvents that spontaneously form fine oil-in-water emulsions in the gastrointestinal tract.[\[15\]](#) This increases the surface area for drug absorption and can enhance the permeability of lipophilic compounds.[\[15\]](#)[\[16\]](#)
- **Phospholipid Complexation:** Forming a complex between your drug and phospholipids can enhance its lipophilicity and improve its ability to permeate cell membranes.[\[16\]](#)
- **Cocrystallization:** Creating a cocrystal of your isonicotinamide with a highly soluble coformer can improve the dissolution rate and apparent solubility of the drug.[\[17\]](#)[\[18\]](#)[\[19\]](#)

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the principles and techniques for enhancing the membrane permeability of isonicotinamides.

What are the primary barriers to the membrane permeability of isonicotinamides?

The primary barriers are rooted in their physicochemical properties. Isonicotinamides often possess a high degree of polarity due to the presence of the pyridine ring and the amide group. This leads to:

- **Low Lipophilicity:** A high affinity for water and a low affinity for the lipid bilayer of cell membranes, which hinders passive diffusion.[\[6\]](#)
- **Hydrogen Bonding Potential:** The amide group can form hydrogen bonds with water molecules, further impeding its partitioning into the non-polar membrane interior.[\[7\]](#)
- **Potential for Efflux:** The structure of some isonicotinamide derivatives may make them substrates for cellular efflux pumps, which actively transport them out of the cell.[\[20\]](#)[\[21\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#)

How do I choose between a PAMPA and a Caco-2 assay for permeability screening?

The choice depends on the stage of your research and the specific questions you are asking.

- **PAMPA:** This is a high-throughput, cost-effective assay ideal for early-stage screening of a large number of compounds.[\[3\]](#)[\[25\]](#) It provides a rapid assessment of passive permeability, allowing you to quickly rank compounds based on their lipophilicity.[\[3\]](#)[\[5\]](#)
- **Caco-2:** This is a more complex, cell-based assay that provides a more biologically relevant assessment of permeability.[\[10\]](#)[\[11\]](#)[\[26\]](#) It is better suited for later-stage lead optimization when you need to understand the potential role of active transport and efflux mechanisms.[\[4\]](#)[\[10\]](#)

A common and effective strategy is to use PAMPA for initial screening to identify compounds with good passive permeability and then use the Caco-2 assay to further characterize the most promising candidates.[\[4\]](#)

Can permeation enhancers be used to improve the absorption of isonicotinamides?

Yes, permeation enhancers can be a viable strategy, particularly for oral formulations. These are excipients that transiently and reversibly increase the permeability of the intestinal epithelium.[\[1\]](#)[\[16\]](#)

Mechanisms of Action:

- **Disruption of Tight Junctions:** Some enhancers can modulate the proteins that form the tight junctions between intestinal cells, allowing for increased paracellular transport (movement between cells).
- **Fluidization of the Cell Membrane:** Others can interact with the lipid bilayer, increasing its fluidity and facilitating transcellular transport (movement through cells).[\[16\]](#)

It is important to note that the use of permeation enhancers requires careful consideration of their potential for toxicity and irritation.[\[27\]](#)

What is the role of lipophilicity (LogP/LogD) in predicting the membrane permeability of isonicotinamides?


Lipophilicity is a critical determinant of passive membrane permeability.[\[6\]](#)[\[28\]](#)

- **LogP:** This is the partition coefficient of a neutral compound between octanol and water and is a measure of its intrinsic lipophilicity.[\[28\]](#)
- **LogD:** This is the distribution coefficient, which takes into account the ionization state of a compound at a specific pH.[\[28\]](#) For ionizable compounds like many isonicotinamides, LogD is often a better predictor of permeability at physiological pH.[\[28\]](#)

Generally, a higher LogD value correlates with increased membrane permeability, up to a certain point. If a compound becomes too lipophilic, it may become trapped in the lipid membrane or have poor aqueous solubility.

How can I visually represent the different strategies to improve isonicotinamide permeability?

The following diagram illustrates the key strategies discussed:



[Click to download full resolution via product page](#)

Caption: Key strategies to enhance isonicotinamide membrane permeability.

III. Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol

This protocol provides a general framework for assessing passive permeability.

Materials:

- 96-well PAMPA plate (e.g., hydrophobic PVDF filter plate)
- 96-well acceptor plate
- Test isonicotinamide compound(s)
- Artificial membrane solution (e.g., 2% w/v lecithin in dodecane)
- Phosphate-buffered saline (PBS), pH 7.4
- Organic solvent (e.g., DMSO)
- Plate shaker
- Plate reader (UV-Vis or fluorescence) or LC-MS/MS

Procedure:

- Prepare Donor Solutions: Dissolve test compounds in DMSO to create stock solutions (e.g., 10 mM). Dilute the stock solutions with PBS to the final desired concentration (e.g., 100 μ M), ensuring the final DMSO concentration is low (e.g., <1%).
- Coat the Filter Plate: Add a small volume (e.g., 5 μ L) of the artificial membrane solution to each well of the filter plate. Allow the solvent to evaporate completely.
- Prepare the Acceptor Plate: Fill the wells of the acceptor plate with an appropriate volume of PBS (e.g., 300 μ L).
- Assemble the PAMPA Sandwich: Place the lipid-coated filter plate onto the acceptor plate.
- Add Donor Solutions: Add the donor solutions (e.g., 150 μ L) to the wells of the filter plate.
- Incubation: Cover the plate assembly and incubate at room temperature with gentle shaking for a defined period (e.g., 4-18 hours).
- Sample Collection: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells.

- Quantification: Determine the concentration of the test compound in the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).
- Calculate Apparent Permeability (P_{app}): Use the following equation to calculate the apparent permeability coefficient:

$$P_{app} = (-V_A / (\text{Area} * \text{time})) * \ln(1 - [\text{drug}]_{\text{acceptor}} / [\text{drug}]_{\text{equilibrium}})$$

Where:

- V_A is the volume of the acceptor well.
- Area is the surface area of the membrane.
- time is the incubation time.
- [drug]_{acceptor} is the drug concentration in the acceptor well.
- [drug]_{equilibrium} is the theoretical equilibrium concentration.

Caco-2 Permeability Assay Protocol

This protocol outlines the key steps for assessing permeability across a Caco-2 cell monolayer.

Materials:

- Caco-2 cells
- Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)
- Transwell® inserts (e.g., 24-well format)
- Hanks' Balanced Salt Solution (HBSS) or similar transport buffer
- Test isonicotinamide compound(s)
- Transepithelial Electrical Resistance (TEER) meter
- LC-MS/MS for quantification

Procedure:

- **Cell Seeding and Culture:** Seed Caco-2 cells onto the Transwell® inserts at an appropriate density. Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow them to differentiate and form a confluent monolayer.
- **Monolayer Integrity Check:** Before the experiment, measure the TEER of each monolayer. Only use monolayers with TEER values above a predetermined threshold (e.g., $>200 \Omega \cdot \text{cm}^2$), indicating good integrity.[\[29\]](#)
- **Prepare Transport Buffer:** Prepare the transport buffer (e.g., HBSS) and warm it to 37°C.
- **Prepare Dosing Solutions:** Dissolve the test compounds in the transport buffer to the final desired concentration.
- **Permeability Assay (Apical to Basolateral - A-B):**
 - Wash the monolayers with pre-warmed transport buffer.
 - Add fresh transport buffer to the basolateral (bottom) chamber.
 - Add the dosing solution to the apical (top) chamber.
 - Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).
 - At the end of the incubation, collect samples from both the apical and basolateral chambers.
- **Permeability Assay (Basolateral to Apical - B-A) (for efflux determination):**
 - Follow the same procedure as above, but add the dosing solution to the basolateral chamber and fresh transport buffer to the apical chamber.
- **Quantification:** Analyze the concentration of the test compound in the collected samples using LC-MS/MS.
- **Calculate Apparent Permeability (P_{app}):**

$$P_{app} = (dQ/dt) / (A * C_0)$$


Where:

- dQ/dt is the rate of drug appearance in the receiver chamber.
- A is the surface area of the membrane.
- C_0 is the initial drug concentration in the donor chamber.
- Calculate Efflux Ratio:

$$\text{Efflux Ratio} = P_{app} (B-A) / P_{app} (A-B)$$

Workflow for Permeability Screening and Optimization

The following diagram outlines a logical workflow for screening and optimizing the permeability of isonicotinamide derivatives.



[Click to download full resolution via product page](#)

Caption: A logical workflow for isonicotinamide permeability screening and optimization.

IV. Data Presentation

Table 1: Interpreting Permeability Assay Results

Assay	Parameter	High Value Indicates	Low Value Indicates
PAMPA	Papp (cm/s)	Good passive permeability	Poor passive permeability
Caco-2	Papp (A-B)	Good apparent permeability	Poor apparent permeability
Caco-2	Efflux Ratio	Potential efflux substrate	Not a significant efflux substrate
Caco-2 with Inhibitor	↑ Papp (A-B)	Confirmed efflux substrate	Efflux not the primary issue

V. References

- Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. [\[Link\]](#)
- Creative Biolabs. Parallel Artificial Membrane Permeability Assay (PAMPA). [\[Link\]](#)
- Caco2 assay protocol. [\[Link\]](#)
- Creative Bioarray. Caco-2 Permeability Assay Protocol. [\[Link\]](#)
- Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). [\[Link\]](#)
- DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [\[Link\]](#)
- ACS Publications. Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. [\[Link\]](#)
- MDPI. Recent Advances in Oral Drug Delivery Systems for BCS III Drugs. [\[Link\]](#)
- Jetir.Org. Formulation strategies to improve the permeability of BCS class III drugs: Special emphasis on 5 Fluorouracil. [\[Link\]](#)
- BioDuro. ADME Caco-2 Permeability Assay. [\[Link\]](#)

- SCIRP. Prodrugs in Modern Medicine: Strategies, Applications, and Future Directions. [\[Link\]](#)
- ACS Publications. Enhancing the Intestinal Absorption of Molecules Containing the Polar Guanidino Functionality: A Double-Targeted Prodrug Approach | Journal of Medicinal Chemistry. [\[Link\]](#)
- ResearchGate. A Review on Some Formulation Strategies to Improve the Bioavailability of Drugs with Low Permeability and High Solubility (BCS III). [\[Link\]](#)
- PubMed. Prodrug Approach as a Strategy to Enhance Drug Permeability. [\[Link\]](#)
- Charnwood Discovery. PAMPA In Vitro Assay. [\[Link\]](#)
- Pion Inc. Parallel Artificial Membrane Permeability Assay (PAMPA). [\[Link\]](#)
- PMC. Self-emulsifying drug delivery systems: A versatile approach to enhance the oral delivery of BCS class III drug via hydrophobic ion pairing. [\[Link\]](#)
- MDPI. Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. [\[Link\]](#)
- Improving the Solubility of Dexlansoprazole by Cocrystallization with Isonicotinamide. [\[Link\]](#)
- PMC. The Effect of Excipients on the Permeability of BCS Class III Compounds and Implications for Biowaivers. [\[Link\]](#)
- PubMed. Modulation of Distribution and Diffusion through the Lipophilic Membrane with Cyclodextrins Exemplified by a Model Pyridinecarboxamide Derivative. [\[Link\]](#)
- Organic Salts Based on Isoniazid Drug: Synthesis, Bioavailability and Cytotoxicity Studies. [\[Link\]](#)
- MDPI. Modulation of Distribution and Diffusion through the Lipophilic Membrane with Cyclodextrins Exemplified by a Model Pyridinecarboxamide Derivative. [\[Link\]](#)
- PMC. Effect of Drug Lipophilicity and Ionization on Permeability Across the Buccal Mucosa: A Technical Note. [\[Link\]](#)

- PMC. Development and evaluation of niacinamide transdermal formulation by artificial membrane permeability. [\[Link\]](#)
- Physicochemical properties determine nanomaterial cellular uptake, transport and fate. [\[Link\]](#)
- The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance. [\[Link\]](#)
- McGill Journal of Medicine. Isoniazid, The Frontline of Resistance in Mycobacterium tuberculosis. [\[Link\]](#)
- PMC. The molecular basis of resistance to isoniazid, rifampin, and pyrazinamide in Mycobacterium tuberculosis. [\[Link\]](#)
- Effect of Flexibility, Lipophilicity, and the Location of Polar Residues on the Passive Membrane Permeability of a Series. [\[Link\]](#)
- Physicochemical properties in relation to biological action. [\[Link\]](#)
- Indra, S., et al. Physicochemical Characterization and Dissolution Enhancement of Mefenamic Acid–Isonicotinamide Crystalline Solid Dispersion. Biology, Medicine, & Natural Product Chemistry. [\[Link\]](#)
- ResearchGate. The Isoniazid Paradigm of Killing, Resistance, and Persistence in Mycobacterium tuberculosis. [\[Link\]](#)
- Sopyan, I., et al. Increasing Solubility of Simvastatin Via Salting Form Using Isonicotinamide As Co-Formers. Indonesian Journal of Pharmaceutics. [\[Link\]](#)
- PMC. Isoniazid Bactericidal Activity Involves Electron Transport Chain Perturbation. [\[Link\]](#)
- PMC. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. [\[Link\]](#)
- Frontiers. Function and Inhibitory Mechanisms of Multidrug Efflux Pumps. [\[Link\]](#)
- CDC Stacks. Physicochemical Aspects of Percutaneous Penetration and Its Enhancement. [\[Link\]](#)

- PMC. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria. [[Link](#)]
- Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance. [[Link](#)]
- PMC. Nicotinamide polymeric nanoemulsified systems: a quality-by-design case study for a sustained antimicrobial activity. [[Link](#)]
- PRISM BioLab. Recent Alternatives to Improve Permeability of Peptides. [[Link](#)]
- PMC. Effect of Physico-Chemical Properties of Nanoparticles on Their Intracellular Uptake. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. jetir.org [jetir.org]
- 2. The Effect of Excipients on the Permeability of BCS Class III Compounds and Implications for Biowaivers - PMC [pmc.ncbi.nlm.nih.gov]
- 3. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 4. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
- 5. PAMPA | Evotec [evotec.com]
- 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Prodrugs in Modern Medicine: Strategies, Applications, and Future Directions [scirp.org]
- 9. Prodrug Approach as a Strategy to Enhance Drug Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. enamine.net [enamine.net]
- 11. dda.creative-bioarray.com [dda.creative-bioarray.com]

- 12. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Nicotinamide polymeric nanoemulsified systems: a quality-by-design case study for a sustained antimicrobial activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 15. Self-emulsifying drug delivery systems: A versatile approach to enhance the oral delivery of BCS class III drug via hydrophobic ion pairing - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 16. mdpi.com [mdpi.com]
- 17. researchgate.net [researchgate.net]
- 18. mail.sciencebiology.org [mail.sciencebiology.org]
- 19. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
- 20. mdpi.com [mdpi.com]
- 21. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 22. Frontiers | Function and Inhibitory Mechanisms of Multidrug Efflux Pumps [frontiersin.org]
- 23. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 24. researchgate.net [researchgate.net]
- 25. Parallel Artificial Membrane Permeability Assay (PAMPA) [pion-inc.com]
- 26. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
- 27. mdpi.com [mdpi.com]
- 28. Effect of Drug Lipophilicity and Ionization on Permeability Across the Buccal Mucosa: A Technical Note - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 29. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
- To cite this document: BenchChem. [Technical Support Center: Enhancing Membrane Permeability of Isonicotinamides]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b4600998/docs#technical-support-center-enhancing-membrane-permeability-of-isonicotinamides>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)